Cas no 912569-63-2 (4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile)

• Product name: 4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile
• CAS No: 912569-63-2
• MF: C₉H₉N₃O
• MW: 175.18726
• CID: 802823
• PubChem ID: 24229651

4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,2-b]-1,4-oxazine-7-carbonitrile,3,4-dihydro-4-methyl-
• 4-methyl-2,3-dihydropyrido[3,2-b][1,4]oxazine-7-carbonitrile
• 4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
• DTXSID70640356
• MS-22483
• FT-0716417
• AKOS006344740
• CS-0366612
• 912569-63-2
• 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
• DB-078955
• 4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile

• Inchi： InChI=1S/C9H9N3O/c1-12-2-3-13-8-4-7(5-10)6-11-9(8)12/h4,6H,2-3H2,1H3
• InChI Key： VLSVLSBIHZDQTF-UHFFFAOYSA-N
• SMILES： CN1CCOC2=C1N=CC(=C2)C#N

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų
• XLogP3: 0.8

Experimental Properties

• Density: 1.29
• Melting Point: 107-109
• Boiling Point: 347.9°C at 760 mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.602
• PSA: 49.15000
• LogP: 0.84688

4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile Security Information

• Hazard Statement： Harmful

4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%